Cas no 156337-32-5 (Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-)

• Product Name: Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-
• CAS No: 156337-32-5
• MF: C₂₃H₂₅ClN₂O
• MW: 380.910404920578
• MDL: MFCD01074796
• CID: 220966
• PubChem ID: 133008
• Update Time: 2025-11-01

Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-
• L-741,742 HYDROCHLORIDE
• L-741,742 hydrochloride,5-(4-Chlorophenyl)-4-methyl-3-(1-(2-phenylethyl)piperidin-4-yl)isoxazolehydrochloride
• L-741,742HCl
• L 741742
• 5-(4-CHLOROPHENYL)-4-METHYL-3-(1-(2-PHENYLETHYL)PIPERIDIN-4-YL)ISOXAZOLE HYDROCHLORIDE
• Tocris-1004
• L-741742
• Cmpepi-3
• 5-(4-Chlorophenyl)-4-methyl-3-(1-(2-phenylethyl)piperidin-4-yl)isoxazole
• DTXSID0043894
• HMS3742K05
• 4-(5-(4-CHLOROPHENYL)-4-METHYL-3-ISOXAZOLYL)-1-(2-PHENYLETHYL)PIPERIDINE
• 156337-32-5
• C5B89UM05U
• Biomol-NT_000048
• L016523
• CHEMBL444309
• 4-[5-(4-Chloro-phenyl)-4-methyl-isoxazol-3-yl]-1-phenethyl-piperidine (L-741742)
• SCHEMBL1388774
• Q27078418
• AKOS040746031
• 4-[5-(4-Chloro-phenyl)-4-methyl-isoxazol-3-yl]-1-phenethyl-piperidine
• CHEBI:92229
• L-741,742
• 5-(4-chlorophenyl)-4-methyl-3-[1-(2-phenylethyl)piperidin-4-yl]-1,2-oxazole
• 4-[5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-yl]-1-(2-phenylethyl)piperidine
• BPBio1_001096
• BRD-K13211965-001-02-2
• BRD-K13211965-001-01-4
• 5-(4-chlorophenyl)-4-methyl-3-(1-phenethylpiperidin-4-yl)isoxazole
• BDBM50050476
• L741742
• Piperidine, 4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-
• L 741,742
• NCGC00024933-02
• PIPERIDINE, 4-(5-(4-CHLOROPHENYL)-4-METHYL-3-ISOXAZOLYL)-1-(2-PHENYLETHYL)-
• UNII-C5B89UM05U
• NCGC00024933-01
• BRD-K13211965-003-01-0
• GTPL3302
• L 741742 (free base)
• DTXCID8023894
• 4-(5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-yl)-1-(2-phenylethyl)piperidine
• L 741742 free base
• BRD-K13211965-003-02-8

• MDL： MFCD01074796
• Inchi： 1S/C23H25ClN2O/c1-17-22(25-27-23(17)20-7-9-21(24)10-8-20)19-12-15-26(16-13-19)14-11-18-5-3-2-4-6-18/h2-10,19H,11-16H2,1H3
• InChI Key： QDMAKDIDFJTXEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C)C(C2CCN(CCC3C=CC=CC=3)CC2)=NO1

Computed Properties

• Exact Mass: 416.14200
• Monoisotopic Mass: 380.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 29.3

Experimental Properties

• PSA: 29.27000
• LogP: 6.46540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-

Recent Advances in the Study of Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- (CAS: 156337-32-5)

The compound Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- (CAS: 156337-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- exhibits promising activity as a modulator of specific biological targets. In vitro studies have demonstrated its affinity for certain receptors and enzymes, suggesting potential applications in the treatment of neurological disorders and inflammatory conditions. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability, which are essential for further drug development.

One of the most notable findings is the compound's potential role in addressing unmet medical needs in neurodegenerative diseases. Recent research has explored its neuroprotective effects in models of Alzheimer's and Parkinson's diseases, with encouraging results. The compound's ability to cross the blood-brain barrier and modulate key pathological pathways has positioned it as a candidate for further investigation in this area.

In addition to its therapeutic potential, safety and toxicity profiles of Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- have been rigorously evaluated. Acute and subchronic toxicity studies in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support the compound's progression into more advanced stages of drug development.

Looking ahead, ongoing research is focused on elucidating the molecular mechanisms underlying the compound's biological effects and optimizing its drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- holds great promise for advancing the field of medicinal chemistry and addressing critical healthcare challenges.